Dendritic metalloporphyrins with a distal H-bond donor as mimics of haemoglobin†

Organic & Biomolecular Chemistry Pub Date: 2003-03-12 DOI: 10.1039/B212468H

Abstract

We report the synthesis of iron(II) porphyrins functionalised with first- and second-generation dendrons as mimics of haemoglobin. The porphyrin core bears an ethynyl linker pointing towards the centre of the molecule, in an ideal position for the introduction of a series of distal ligands as potential H-bond donors by Pd0-catalysed Sonogashira cross-coupling.

Graphical abstract: Dendritic metalloporphyrins with a distal H-bond donor as mimics of haemoglobin
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